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An In-depth Technical Guide to the Physical and Chemical Properties of Lead Monoxide

Introduction

Lead(ll) oxide, commonly known as lead monoxide (PbO), is an inorganic compound with the
molecular formula PbO. It is a crucial material in various industrial applications, including the
manufacturing of lead-based glass, ceramics, pigments, and as a component in lead-acid
batteries.[1][2] Lead monoxide exists in two primary polymorphic forms: litharge (a-PbO),
which has a tetragonal crystal structure, and massicot (3-PbO), characterized by an
orthorhombic crystal structure.[1][3] The properties and applications of lead monoxide are
intrinsically linked to these crystalline forms. This guide provides a comprehensive overview of
the physical and chemical properties of lead monoxide, detailed experimental protocols for its
characterization, and visual representations of its structures and reactions.

Physical Properties of Lead Monoxide

The physical characteristics of lead monoxide are summarized in the table below. These
properties can vary slightly depending on the polymorphic form and particle size.

Table 1: Physical Properties of Lead Monoxide

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b057547?utm_src=pdf-interest
https://www.benchchem.com/product/b057547?utm_src=pdf-body
https://www.benchchem.com/product/b057547?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lead(II)_oxide
https://www.pciplindia.com/blog-detail/lead-oxide-properties-and-application-of-lead-oxide
https://www.benchchem.com/product/b057547?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lead(II)_oxide
https://www.naturalpigments.com/litharge-massicot-pigment.html
https://www.benchchem.com/product/b057547?utm_src=pdf-body
https://www.benchchem.com/product/b057547?utm_src=pdf-body
https://www.benchchem.com/product/b057547?utm_src=pdf-body
https://www.benchchem.com/product/b057547?utm_src=pdf-body
https://www.benchchem.com/product/b057547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula PbO [1]
Molar Mass 223.20 g/mol [1]

Red or reddish-yellow powder
(Litharge, a-PbO) Yellow or

Appearance ) [11[3]
orange powder (Massicot, 3-
PbO)
Density 9.53 g/cm?3 [1]
Melting Point 888 °C (1,630 °F; 1,161 K) [1]
Boiling Point 1,477 °C (2,691 °F; 1,750 K) [1]

o 0-Pb0O: 0.0504 g/L (at 25 °C)
Solubility in Water [1114]
B-PbO: 0.1065 g/L (at 25 °C)

Insoluble in ethanol. Soluble in
acetone, nitric acid, acetic

Solubility in other solvents ) ] )
acid, and alkali solutions.[4][5]

[6]

a-PbO (Litharge): Tetragonal

Crystal Structure B-PbO (Massicot): [11[3]
Orthorhombic

Refractive Index 251,261,271 [7]

Mohs Hardness 2 (a-form) [8]

Allotropes and Crystal Structure

Lead monoxide's two polymorphs, litharge and massicot, are distinguished by their crystal
structures, which in turn influences their physical properties.[1][3]

e 0-PbO (Litharge): This is the stable form at temperatures below 489 °C.[4][8] It possesses a
tetragonal crystal structure with the space group P4/nmm.[9][10] In this structure, the lead
atom is coordinated with four oxygen atoms in a pyramidal arrangement.[1] The Pb-O bond
lengths are all equal, at approximately 2.33 - 2.35 A.[9][10]
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e [3-PbO (Massicot): Stable above 489 °C, massicot has an orthorhombic crystal structure.[3]
[11] While also featuring a pyramidal four-coordinate lead center, the Pb-O bond lengths in
massicot are not equal; two are shorter, and two are longer.[1]

The transition between these two forms is reversible and dependent on controlled heating and
cooling.[1] The color of the powder can be an indicator of the form, with litharge typically being
red or orange and massicot yellow, but this is not always a reliable determinant.[1][3]

B-PbO (Massicot)

Stable > 489 °C

QieliieloE SR Sy Two short and two long Pb-O bonds

a-PbO (Litharge)

Tetragonal Crystal System Stable < 489 °C

(Space Group: P4/nmm) Four equal Pb-O bonds

Click to download full resolution via product page

Crystal structures of Lead Monoxide polymorphs.

a-PbO (Litharge)

Tetragonal

Heating > 489 °C [Cooling < 489 °C

B-PbO (Massicot)
Orthorhombic

Click to download full resolution via product page
Phase transition between Litharge and Massicot.

Chemical Properties
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Lead monoxide is an amphoteric compound, meaning it reacts with both acids and strong
bases.[4][12]

Reaction with Acids: It dissolves in acids to form lead(ll) salts. For example, with nitric acid, it
forms lead(ll) nitrate.

o PbO + 2 HNOs - Pb(NOs)2 + H20

» Reaction with Alkalis: In strong alkali solutions, it dissolves to form plumbite salts, containing
the plumbite ion ([PbOz]?7).[4][12]

o PbO + 2 NaOH - NazPbO:z + H20

o Thermal Decomposition: When heated in the air between 300-450 °C, lead monoxide can
be oxidized to lead tetroxide (PbsOa4), also known as red lead.[5] Upon further heating to
higher temperatures, it reverts to lead monoxide.[5][13]

o 6 PbO + Oz = 2 Pb30a4 (at ~450-480 °C)

e Reduction: Lead monoxide can be reduced to metallic lead by heating with a reducing
agent like carbon monoxide at high temperatures (around 1200 °C).[1]

o PbO+CO - Pb+ CO2

Acid (e.g., HNOs)

(Lead Monoxide (PbO))

Base (e.g., NaOH)

Forms

Lead(ll) Salt (e.g., Pb(NOs)2) ( Plumbite Salt (e.g., Na2PbO3) )

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b057547?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-monoxide
https://www.sciencemadness.org/smwiki/index.php/Lead(II)_oxide
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-monoxide
https://www.sciencemadness.org/smwiki/index.php/Lead(II)_oxide
https://www.benchchem.com/product/b057547?utm_src=pdf-body
https://www.chembk.com/en/chem/Lead%20monoxide
https://www.benchchem.com/product/b057547?utm_src=pdf-body
https://www.chembk.com/en/chem/Lead%20monoxide
https://www.echemi.com/community/what-happen-to-lead-oxide-when-heated_mjart2204103372_151.html
https://www.benchchem.com/product/b057547?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lead(II)_oxide
https://www.benchchem.com/product/b057547?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Amphoteric reactions of Lead Monoxide.

Experimental Protocols
Synthesis of Lead Monoxide

Several methods are employed for the synthesis of lead monoxide, both on an industrial and
laboratory scale.

1. Thermal Oxidation of Lead Metal (Barton Pot Method) This industrial method produces a
mixture of a-PbO and (-PbO.[1]

o Objective: To produce lead monoxide by direct oxidation of molten lead.
o Methodology:

Melt refined lead metal.

o

o Introduce droplets of the molten lead into a heated vessel (the "Barton pot") at
approximately 450 °C.[1]

o Force a stream of air through the vessel. The air oxidizes the lead droplets and carries the
resulting lead monoxide powder out of the pot.[1]

o Collect the PbO powder in a separation system, such as cyclonic separators.[1]

e Reaction: 2 Pb+ O2 —» 2 PbO

2. Laboratory Preparation by Heating Lead Carbonate This method can be used to produce the
yellow massicot form.[3]

o Objective: To synthesize 3-PbO by thermal decomposition of white lead (lead carbonate).

» Methodology:

o Place a quantity of lead(ll) carbonate (PbCQOs) in a ceramic crucible.

o Gently heat the crucible to approximately 300 °C.[3]
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o The white lead will decompose, releasing carbon dioxide and water, leaving behind a soft,
yellow powder of massicot.[3]

e Reaction: PbCO3s - PbO + CO2

Characterization by X-ray Diffraction (XRD)

XRD is a fundamental technique for identifying the crystalline phases (litharge vs. massicot) of
a lead monoxide sample.

o Objective: To determine the crystal structure and phase composition of a PbO sample.
o Methodology:

o Sample Preparation: Grind the lead monoxide sample into a fine, homogeneous powder
to ensure random orientation of the crystallites. Mount the powder on a sample holder.

o Instrument Setup: Use a powder diffractometer equipped with a copper X-ray source (Cu-
Ka radiation, A = 1.54 A) is typically used.[14]

o Data Collection:
» Scan the sample over a 20 range, for example, from 20° to 70°.[14]

» Set a step size of 0.02° and a counting time per step (e.g., 1 to 30 seconds) to ensure
good signal-to-noise ratio.[14]

o Data Analysis:
» The resulting diffraction pattern (a plot of intensity vs. 20) will show a series of peaks.

» Compare the positions (20 values) and relative intensities of these peaks to standard
diffraction patterns for a-PbO and B-PbO from a database (e.g., the Powder Diffraction
File - PDF).

» The major characteristic peaks for a-PbO are typically found at 26 values of
approximately 28.6° and 31.8°.[15]
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Experimental workflow for XRD analysis of PbO.

Thermodynamic Data

Table 2: Standard Molar Thermodynamic Properties (at 298.15 K, 100 kPa)

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b057547?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Standard Molar Enthalpy
Standard Molar Entropy

Polymorph of Formation (AfH°),
(S°), JI(mol-K)
kJ/mol
a-PbO (Litharge) -219.0 67.8
-PbO (Massicot) -217.3 69.4

Data sourced from multiple consistent search results.

The small difference in the enthalpy of formation between the two forms is consistent with the
phase transition that occurs between them. The enthalpy change for the transformation from
the red to the yellow form is approximately +1.6 kJ/mol.[1]

Conclusion

Lead monoxide is a well-characterized inorganic compound with two distinct polymorphs,
litharge and massicot, that dictate its physical and chemical behavior. Its amphoteric nature,
thermal properties, and specific crystal structures are fundamental to its widespread use in
various scientific and industrial fields. The experimental protocols outlined provide a basis for
the synthesis and characterization of this important material, enabling further research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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